2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C26H26N4O4S2/c1-15-6-7-18(11-16(15)2)27-22(32)14-35-26-28-24-23(25(33)30(26)12-19-5-4-10-34-19)20-8-9-29(17(3)31)13-21(20)36-24/h4-7,10-11H,8-9,12-14H2,1-3H3,(H,27,32)
• InChI Key: XKRKCQWHOHBFLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N2CC5=CC=CO5)C
• Molecular Formula: C26H26N4O4S2
• Molecular Weight: 522.6 g/mol
• CAS No.: 1189711-83-8

Description

2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H26N4O4S2 and its molecular weight is 522.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The design and synthesis of thiazolopyrimidine derivatives, including those incorporating furan-2-ylmethyl groups, have been explored for their antinociceptive and anti-inflammatory properties. For instance, Selvam et al. (2012) synthesized a series of heterocyclic compounds and evaluated their antinociceptive activity using the tail-flick technique and their anti-inflammatory activity using the carrageenan-induced paw edema test (Selvam, T., Karthik, V., Palanirajan, Vijayaraj Kumar, & Ali, M., 2012). These studies contribute to the understanding of how structural modifications in such molecules can impact their biological activities.

Heterocyclic Chemistry

The synthesis of thieno[2,3-d]pyrimidin-4-ones and related compounds has been an area of interest due to their potential pharmacological applications. Elmuradov et al. (2011) discussed the condensation of pyrimidin-4-ones with various aldehydes, including furfural, in the presence of NaOH, leading to the synthesis of diverse heterocyclic systems (Elmuradov, B., Bozorov, K., & Shakhidoyatov, Kh. M., 2011).

Antimicrobial and Anticonvulsant Agents

Compounds with structural similarities to the specified compound have been investigated for antimicrobial and anticonvulsant properties. For example, research on pyridothienopyrimidines and pyridothienotriazines for their antimicrobial activities has been conducted to identify new therapeutic agents against various microbial strains (Abdel-rahman, A., Bakhite, E. A., & Al-Taifi, E. A., 2002). Additionally, the synthesis of S-acetamide derivatives of thiopyrimidine as anticonvulsant agents showcases the potential of these compounds in addressing neurological disorders (Severina, H., Skupa, O., Voloshchuk, N., & Georgiyants, V., 2020).